Cas no 2816914-41-5 (2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol)

• Product Name: 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol
• CAS No: 2816914-41-5
• MF: C₈H₈BrFN₂O₃
• MW: 279.063124656677
• CID: 5306294
• Update Time: 2025-05-20

2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol
• 2-[(5-Bromo-3-fluoro-2-nitrophenyl)amino]ethanol (ACI)

• Inchi： 1S/C8H8BrFN2O3/c9-5-3-6(10)8(12(14)15)7(4-5)11-1-2-13/h3-4,11,13H,1-2H2
• InChI Key： MDQYPVJYSAMMTC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(NCCO)=CC(Br)=CC=1F)=O

Additional information on 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol

Professional Introduction to Compound with CAS No. 2816914-41-5 and Product Name: 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol

Compound with the CAS number 2816914-41-5 and the product name 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a 5-Bromo-3-fluoro-2-nitro-phenylamino moiety, which contributes to its distinct reactivity and biological activity.

The 5-Bromo-3-fluoro-2-nitro-phenylamino group is particularly noteworthy as it combines the electron-withdrawing effects of the nitro and fluoro substituents with the electron-donating influence of the amino group. This combination enhances the compound's ability to interact with biological targets, making it a valuable scaffold for the development of novel therapeutic agents. The presence of bromine further modulates the electronic properties of the aromatic ring, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. The 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol compound has shown promise in preclinical studies as a potential lead for further drug discovery efforts. Its ability to modulate enzyme activity and receptor binding has been explored in several research settings, highlighting its versatility as a pharmacological tool.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Researchers have leveraged its structural features to develop derivatives with enhanced potency and selectivity. For instance, studies have demonstrated that modifications to the 5-Bromo-3-fluoro-2-nitro-phenylamino moiety can significantly alter the pharmacokinetic properties of the compound, improving its bioavailability and therapeutic index.

The synthesis of 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the desired molecular framework.

The compound's biological activity has been evaluated through various in vitro assays, revealing intriguing interactions with target proteins. These interactions are mediated by the compound's ability to engage with specific binding pockets on enzymes and receptors, leading to modulatory effects on cellular pathways. Preliminary data suggest that 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol may exhibit inhibitory activity against certain kinases and transcription factors, making it a candidate for further investigation in oncology research.

Furthermore, the structural diversity offered by this compound has inspired innovative approaches in drug design. By incorporating different substituents into the 5-Bromo-3-fluoro-2-nitro-phenylamino core, researchers have generated libraries of analogs with tailored pharmacological profiles. This strategy has been instrumental in identifying novel compounds with improved efficacy and reduced toxicity.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. The development pipeline for 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol is currently undergoing preclinical evaluation to assess its potential as a therapeutic agent. These studies aim to provide comprehensive data on its pharmacological effects, toxicity profile, and pharmacokinetics, which are essential for regulatory submissions.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between this compound and biological targets. Molecular modeling techniques have been used to predict binding affinities and identify key residues involved in receptor-ligand interactions. These insights have guided synthetic modifications aimed at optimizing potency and selectivity.

The future prospects for 2-(5-Bromo-3-fluoro-2-nitro-phenylamino)-ethanol are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress towards clinical trials and eventual market approval. The compound's unique structural features make it a versatile tool for drug discovery, offering opportunities for innovation across multiple disease indications.